Cas no 1361692-34-3 (6-(3,4-Dichlorophenyl)nicotinonitrile)

6-(3,4-Dichlorophenyl)nicotinonitrile is a versatile chemical intermediate primarily used in pharmaceutical and agrochemical research. Its structure, featuring a dichlorophenyl group attached to a nicotinonitrile core, makes it valuable for synthesizing biologically active compounds. The dichlorophenyl moiety enhances lipophilicity and binding affinity, while the nitrile group offers reactivity for further functionalization. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents targeting metabolic pathways. Its high purity and stability under standard storage conditions ensure reliable performance in synthetic applications. Researchers favor it for its consistent quality and adaptability in complex organic transformations.

6-(3,4-Dichlorophenyl)nicotinonitrile structure

1361692-34-3 structure

Product Name:6-(3,4-Dichlorophenyl)nicotinonitrile

CAS No:1361692-34-3

MF:C₁₂H₆Cl₂N₂

MW:249.095440387726

CID:4910207

Update Time:2025-10-28

6-(3,4-Dichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 6-(3,4-Dichlorophenyl)nicotinonitrile
- Inchi： 1S/C12H6Cl2N2/c13-10-3-2-9(5-11(10)14)12-4-1-8(6-15)7-16-12/h1-5,7H
- InChI Key： GZTHPAYLJHIDAS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=CC(C#N)=CN=1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 286
XLogP3: 3.5
Topological Polar Surface Area: 36.7

6-(3,4-Dichlorophenyl)nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026004717-250mg	6-(3,4-Dichlorophenyl)nicotinonitrile	1361692-34-3	97%	250mg	$646.00	2022-04-03
Alichem	A026004717-500mg	6-(3,4-Dichlorophenyl)nicotinonitrile	1361692-34-3	97%	500mg	$980.00	2022-04-03
Alichem	A026004717-1g	6-(3,4-Dichlorophenyl)nicotinonitrile	1361692-34-3	97%	1g	$1,848.00	2022-04-03

6-(3,4-Dichlorophenyl)nicotinonitrile Related Literature

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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3,4-Dichlorophenyl)nicotinonitrile

6-(3,4-Dichlorophenyl)nicotinonitrile: A Comprehensive Overview

6-(3,4-Dichlorophenyl)nicotinonitrile, also known by its CAS number 1361692-34-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinonitrile, a class of molecules known for their potential biological activity and applications in drug discovery. The presence of the 3,4-dichlorophenyl group introduces unique electronic and steric properties, making it a valuable compound for further research and development.

The synthesis of 6-(3,4-Dichlorophenyl)nicotinonitrile involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements are particularly relevant in the context of increasing demand for this compound in various industries.

One of the most promising applications of 6-(3,4-Dichlorophenyl)nicotinonitrile lies in its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in modulating key cellular pathways involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 6-(3,4-Dichlorophenyl)nicotinonitrile has also been explored for its role in agrochemicals. Recent studies have demonstrated its efficacy as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. This dual functionality underscores the versatility of this compound across multiple disciplines.

The environmental impact of 6-(3,4-Dichlorophenyl)nicotinonitrile is another area of active research. While initial assessments suggest that it is not inherently hazardous under normal conditions, ongoing studies are evaluating its biodegradation pathways and potential accumulation in ecosystems. These findings are critical for ensuring sustainable use and minimizing ecological risks.

In conclusion, 6-(3,4-Dichlorophenyl)nicotinonitrile, with its CAS number 1361692-34-3, represents a multifaceted compound with wide-ranging applications. Its unique chemical properties and promising biological activity make it a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing science and technology.